Cas no 1080-12-2 (4-(4-hydroxy-3-methoxy-phenyl)but-3-en-2-one)

4-(4-hydroxy-3-methoxy-phenyl)but-3-en-2-one Properties

Names and Identifiers

• 4-(4-Hydroxy-3-methoxyphenyl)but-3-en-2-one
• Vanillylidenacetone
• 4-(4-Hydroxy-3-methoxyphenyl)-3-buten-2-one
• 3-Buten-2-one,4-(4-hydroxy-3-methoxyphenyl)-
• (4-hydroxy-3-methoxycinnamoyl)methane
• (E)-1-(4'-hydroxy-3'-methoxyphenyl)but-1-en-3-one
• (E)-4-(4-hydroxy-3-methoxy-phenyl)-but-3-en-2-one
• 1-(3'-methoxy-4'-hydroxyphenyl)-1-butene-3-one
• dehydro(o)-paradol
• Dehydrogingerone
• Dehydrozingerone
• feruloylmethane
• mhsk
• vanillalacetone
• Vanillideneacetone
• Vanillylideneacetone
• Vanylidenacetone
• (O)-Paradol, dehydro-
• Vanillidene acetone
• 3-Methoxy-4-hydroxybenzalacetone
• (O)-Dehydroparadol
• 3-BUTEN-2-ONE, 4-(4-HYDROXY-3-METHOXYPHENYL)-
• 4-Hydroxy-3-methoxystyryl methyl ketone
• Vanillylidene acetone
• 4-Hydroxy-3-methoxybenzylide
• (E)-4-(4-hydroxy-3-methoxyphenyl)but-3-en-2-one
• 4-(4-hydroxy-3-methoxy-phenyl)but-3-en-2-one
• NSC 44708
• AKOS004909556
• DS-4905
• EN300-1858829
• H0996
• (E)-4-(4-Hydroxy-3-methoxyphenyl)-3-buten-2-one
• CHEBI:81361
• Methyl-3-methoxy-4-hydroxystyryl ketone
• 4-(4-Hydroxy-3-methoxy-phenyl)-but-3-en-2-one
• UNII-8CJX5I27B7
• 1080-12-2
• NSC-5316
• Q27155299
• [0]-Dehydroparadol
• XAA21442
• 3-Buten-2-one, 4-(4-hydroxy-3-methoxyphenyl)-, (E)-
• SCHEMBL498223
• A895371
• NSC44708
• [0]-Paradol, dehydro-
• (0)-Paradol, dehydro-
• 4-Hydroxy-3-methoxybenzylideneacetone
• 2-08-00-00326 (Beilstein Handbook Reference)
• Vanillylidenacetone, >=98.5%
• NSC26613
• (~{E})-4-(3-methoxy-4-oxidanyl-phenyl)but-3-en-2-one
• Dehydro(0)-paradol
• CS-0146520
• NSC-44708
• 8CJX5I27B7
• NSC 5316
• W-200772
• NSC45411
• (E)-4-(4-hydroxy-3-methoxy-phenyl)but-3-en-2-one
• NSC-45411
• (E)-2-Methoxy-4-(3-oxo-1-butenyl)phenol
• 22214-42-2
• AE-562/43459152
• GJK
• (3E)-4-(4-Hydroxy-3-methoxyphenyl)but-3-en-2-one
• BRN 2049660
• BDBM50195679
• NSC-26613
• AI3-01934
• NSC4019
• 4-(4-Hydroxy-3-methoxyphenyl)-3-buten-2-one #
• NSC5316
• CHEMBL106509
• Methyl-3-methoxy-4-hydroxy styryl ketone
• NSC 45411
• NSC 26613
• TRANS-DEHYDROZINGERONE
• (E)-4-(4-hydroxy-3-methoxyphenyl) but-3-en-2-one
• MFCD00012210
• VANILLYLIDENE ACETONE [FHFI]
• NSC-4019
• Vanillylidenacetone, analytical standard
• FEMA No. 3738
• C17840
• AC8555
• 3-Buten-2-one, 4-(4-hydroxy-3-methoxyphenyl)-, (3E)-
• EINECS 214-096-9
• NSC 4019
• CS-0356785
• Dehydro(O)-paradol
• 4-(4-hydroxy-3-methoxyphenyl)but-3-en-2-one
• MHSK
• (E)-4-(4-Hydroxy-3-methoxy-phenyl)-but-3-en-2-one
• Vanillalacetone
• Feruloylmethane
• +Expand

• MDL： MFCD00012210
• InChIKey： AFWKBSMFXWNGRE-ONEGZZNKSA-N
• Inchi： 1S/C11H12O3/c1-8(12)3-4-9-5-6-10(13)11(7-9)14-2/h3-7,13H,1-2H3/b4-3+
• SMILES： O(C)C1=C(C=CC(/C=C/C(C)=O)=C1)O

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 11
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.00300
• PSA: 46.53000
• Refractive Index: 1.4600 (estimate)
• Boiling Point: 348.2℃ at 760 mmHg
• Melting Point: 125-130 °C
• FEMA: 3738 | VANILLYLIDENE ACETONE
• Color/Form: Yellow
• Solubility: Not determined
• Density: 1.1503 (rough estimate)

4-(4-hydroxy-3-methoxy-phenyl)but-3-en-2-one Security Information

• RTECS：EM9960000
• WGK Germany：3
• Safety Term：Moderately toxic by intraperitoneal route. Slightly toxic by ingestion. A flammable liquid. When heated to decomposition it emits acrid smoke and irritating vapors.
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：10-23

4-(4-hydroxy-3-methoxy-phenyl)but-3-en-2-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%